Cas no 188708-05-6 (Pyrimidine, 2-chloro-5-(2-methylpropyl)-)

• Product Name: Pyrimidine, 2-chloro-5-(2-methylpropyl)-
• CAS No: 188708-05-6
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 3842292
• PubChem ID: 85722076
• Update Time: 2025-04-22

Pyrimidine, 2-chloro-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-5-(2-methylpropyl)-
• 2-Chloro-5-(iso-butyl)pyrimidine
• 188708-05-6
• DB-086220
• SCHEMBL15858739

• Inchi： 1S/C8H11ClN2/c1-6(2)3-7-4-10-8(9)11-5-7/h4-6H,3H2,1-2H3
• InChI Key： VQEHSBSZLWUDML-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(CC(C)C)C=N1

Computed Properties

• Exact Mass: 170.0610761Da
• Monoisotopic Mass: 170.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų